2-(6-fluoro-1,3-benzothiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline

Specification

• CAS No.: 863001-09-6
• Molecular Formula: C16H13FN2S
• Molecular Weight: 284.35
• IUPAC Name: 2-(3,4-dihydro-1H-isoquinolin-2-yl)-6-fluoro-1,3-benzothiazole
• Standard InChI: InChI=1S/C16H13FN2S/c17-13-5-6-14-15(9-13)20-16(18-14)19-8-7-11-3-1-2-4-12(11)10-19/h1-6,9H,7-8,10H2
• Standard InChI Key: HHZMGGAESHHWCK-UHFFFAOYSA-N
• SMILES: C1CN(CC2=CC=CC=C21)C3=NC4=C(S3)C=C(C=C4)F

Introduction

Similar Compounds and Their Applications

Similar compounds, such as N,N-diethyl-4-[(E)-2-(6-fluoro-1,3-benzothiazol-2-yl)ethenyl]benzenesulfonamide (PubChem CID 145992318), exhibit interesting chemical properties like a high XLogP3-AA value, indicating lipophilicity, which is crucial for crossing biological membranes. Another compound, 2,4-dichloro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide, shows a high logP value, suggesting significant lipophilicity as well.

Potential Biological Activities

Compounds with benzothiazole and tetrahydroisoquinoline moieties often exhibit biological activities due to their ability to interact with various biological targets. These include potential roles as:

• Antimicrobial Agents: Benzothiazoles are known for their antimicrobial properties.

• Antioxidants: Some heterocyclic compounds show antioxidant activity.

• Neuroactive Compounds: Tetrahydroisoquinolines have been studied for their neuroprotective effects.

Research Findings and Future Directions

While specific research findings on 2-(6-fluoro-1,3-benzothiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline are not available, studies on similar compounds suggest potential applications in medicinal chemistry. Future research should focus on synthesizing and characterizing this compound to explore its biological activities and potential therapeutic uses.